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Compound of Interest

Compound Name: Dimethyl phthalate (Ring-d4)

Cat. No.: B1462836

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on Dimethyl phthalate (Ring-d4), a
deuterated analog of Dimethyl phthalate. It is intended to serve as a valuable resource for
professionals in research, scientific analysis, and drug development who utilize stable isotope-
labeled compounds as internal standards or tracers in their studies.

Chemical Identity and Structure

Dimethyl phthalate (Ring-d4) is a stable isotope-labeled form of Dimethyl phthalate, where
four hydrogen atoms on the benzene ring have been replaced with deuterium. This isotopic
substitution makes it an ideal internal standard for quantitative analysis by mass spectrometry-
based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).[1]

The key identifiers and structural information for Dimethyl phthalate (Ring-d4) are
summarized below:

Chemical Name: Dimethyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate[2]

Synonyms: DMP (Ring-d4), Dimethyl phthalate-d4[1][2]

CAS Number: 93951-89-4[2][3][4][5][6]

Chemical Formula: C10HeD4Oa4[3][5]
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e Molecular Weight: 198.21 g/mol [2][3][5]
The chemical structure of Dimethyl phthalate (Ring-d4) is as follows:

l=.Chemical Structure of Dimethyl phthalate (Ring-d4)

Physicochemical Properties

A summary of the key physicochemical properties of Dimethyl phthalate (Ring-d4) is
presented in the table below. These properties are crucial for its application in various analytical
and research contexts.

Property Value Reference
Physical Form Liquid

Boiling Point 282 °C (lit.) [4]

Melting Point 2 °C (lit.) [4]

Density 1.19 g/cm3 at 20 °C

Refractive Index n20/D 1.515 (lit.) [4]
Solubility 4.0 g/L in water

Room Temperature, under
Storage Temperature ) [3]
inert atmosphere

Applications in Research and Drug Development

Dimethyl phthalate (Ring-d4) serves as a critical tool in analytical chemistry, particularly in the
quantification of phthalates in various matrices. Its primary application is as an internal
standard in isotope dilution mass spectrometry.[1] The use of a stable isotope-labeled internal
standard is essential for correcting for matrix effects and variations in sample preparation and
instrument response, thereby ensuring accurate and precise quantification of the target
analyte, Dimethyl phthalate.

Dimethyl phthalate itself is a widely used plasticizer and is considered an endocrine disruptor
and a ubiquitous environmental pollutant.[1][4] Consequently, the accurate measurement of its
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levels in environmental samples, food products, and biological matrices is of significant interest.

Experimental Protocol: Quantification of Phthalates
in Food using LC-MS/MS

The following is a detailed experimental protocol for the determination of Dimethyl phthalate
and other phthalates in food samples, utilizing Dimethyl phthalate (Ring-d4) as an internal
standard. This method is adapted from established analytical procedures for phthalate analysis.

[7]
4.1. Equipment and Chemicals
e Equipment:

o Liquid chromatograph/tandem mass spectrometer (LC-MS/MS) with a positive ion
electrospray ionization (ESI+) source[7]

o Analytical column: Waters XBridge C18, 3.5 um, 2.1 mm i.d. x 10 cm, or equivalent[7]
o Ultrasonicator

o Rotary evaporator

o Centrifuge (>3000 rpm)

e Chemicals:

o

Methanol (residue grade)

o

Acetonitrile (HPLC grade)

[¢]

n-Pentane (HPLC grade)

[¢]

Reagent water (LC-MS grade)

o

Ammonium acetate (GR grade)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1462836?utm_src=pdf-body
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637302523761216008
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637302523761216008
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637302523761216008
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Dimethyl phthalate (Ring-d4) (DMP-d4) internal standard solution (e.g., 1000 pg/mL in
methanol)[7]

o Reference standards for Dimethyl phthalate and other target phthalates
4.2. Sample Preparation

o Extraction:

o

Weigh a homogenized sample of the food matrix into a centrifuge tube.

o Spike the sample with a known amount of the Dimethyl phthalate (Ring-d4) internal
standard solution.

o Add an appropriate extraction solvent (e.g., acetonitrile or a mixture of hexane and
acetone).

o Vortex mix and then sonicate the sample to ensure thorough extraction.
o Centrifuge the sample to separate the solid and liquid phases.
 Purification (if necessary):

o Depending on the complexity of the food matrix, a cleanup step may be required to
remove interfering substances. This can be achieved using solid-phase extraction (SPE)
or other purification techniques.

4.3. LC-MS/MS Analysis

e Liquid Chromatography (LC) Conditions:
o Mobile Phase A: 0.39 g of ammonium acetate in 1000 mL of reagent water[7]
o Mobile Phase B: Methanol

o Gradient Elution: A suitable gradient program should be developed to achieve
chromatographic separation of the target phthalates.
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e Mass Spectrometry (MS/MS) Conditions:
o lonization Mode: Positive Electrospray lonization (ESI+)
o Detection Mode: Multiple Reaction Monitoring (MRM)

o Specific precursor-to-product ion transitions for both the native phthalates and the
deuterated internal standards should be optimized for maximum sensitivity and selectivity.

4.4, Quantification

The concentration of Dimethyl phthalate in the sample is determined by calculating the ratio of
the peak area of the analyte to the peak area of the Dimethyl phthalate (Ring-d4) internal
standard and comparing this ratio to a calibration curve prepared with known concentrations of
the native standard and a constant concentration of the internal standard.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Dimethyl
phthalate in a sample using an internal standard.
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Caption: Workflow for Phthalate Quantification.

Safety and Handling

Dimethyl phthalate (Ring-d4) is not classified as a hazardous substance or mixture.[5]
However, standard laboratory safety practices should always be followed when handling this
compound. It is recommended to wear appropriate personal protective equipment, such as
gloves and safety glasses, and to work in a well-ventilated area. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.[5]

Synthesis

The non-deuterated form, Dimethyl phthalate, is commercially produced through the
esterification of phthalic anhydride with methanol.[8] This reaction is typically catalyzed by a
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strong acid, such as sulfuric acid.[8] The synthesis of Dimethyl phthalate (Ring-d4) would
involve a similar esterification process using deuterated phthalic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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